Cas no 647855-21-8 (Benzenamine, 4-methoxy-3-(trifluoromethoxy)-)

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- structure
647855-21-8 structure
Product Name:Benzenamine, 4-methoxy-3-(trifluoromethoxy)-
CAS No:647855-21-8
MF:C8H8F3NO2
MW:207.149832725525
MDL:MFCD18390012
CID:416103
PubChem ID:57111833
Update Time:2025-04-19

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methoxy-3-(trifluoromethoxy)-
    • 4-Methoxy-3-(trifluoromethoxy)aniline
    • DTXSID10720323
    • 647855-21-8
    • 4-amino-2-trifluoromethoxyanisole
    • JS-4941
    • MFCD18390012
    • AKOS015957173
    • SB78052
    • CS-0454544
    • SCHEMBL3544080
    • XAB85521
    • 4-Methoxy-3-(trifluoroMethoxy)aniline, 97%
    • MDL: MFCD18390012
    • Inchi: 1S/C8H8F3NO2/c1-13-6-3-2-5(12)4-7(6)14-8(9,10)11/h2-4H,12H2,1H3
    • InChI Key: SUHKHUKMTRYZOA-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C=CC=1OC)N)(F)F

Computed Properties

  • Exact Mass: 207.05074
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- Security Information

  • HazardClass:6.1

Benzenamine, 4-methoxy-3-(trifluoromethoxy)- Pricemore >>

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